Perfluorocyclohexane

• IUPAC Name: 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorocyclohexane
• InChI: InChI=1S/C6F12/c7-1(8)2(9,10)4(13,14)6(17,18)5(15,16)3(1,11)12
• InChI Key: RKIMETXDACNTIE-UHFFFAOYSA-N
• Canonical SMILES: C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C6F12
• DSSTOX Substance ID: DTXSID5075232
• Molecular Weight: 300.04 g/mol
• Physical Description: Liquid; [Apollo Scientific MSDS]
• Vapor Pressure: 171.0 [mmHg]
• CAS No.: 355-68-0

Description

Perfluorocyclohexane (PFCH) is a fluorinated organic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. PFCH is a cyclic perfluorinated hydrocarbon, which is a member of the perfluoroalkanes family. It is a colorless, odorless, and non-toxic liquid that is insoluble in water but soluble in organic solvents. PFCH has a wide range of applications, including as a solvent, heat transfer fluid, and electronic material.

Scientific Research Applications

• Nuclear Magnetic Resonance Studies :

  • Perfluorocyclohexane has been investigated using nuclear magnetic resonance (NMR). A study by Fratiello and Douglass (1964) found that at temperatures ranging from +25° to -130°C, this compound undergoes a rotational transition, as evidenced by changes in NMR second moments and spin-lattice relaxation times. These findings suggest that the compound may have applications in the study of molecular dynamics at varying temperatures (Fratiello & Douglass, 1964).

• Environmental Tracer Studies :

  • This compound derivatives, specifically perfluoromethylcyclohexane, have been used as tracers in environmental studies. Straume et al. (1998) discussed their use in the European Tracer Experiment (ETEX), where these compounds helped to define spatial and temporal variations of perfluorocarbons across Europe. Their suitability for tracer studies was affirmed by their stable and low background concentrations (Straume, Dietz, Koffi, & Nodop, 1998).

• Plasma Polymerization :

  • The compound's role in plasma polymerization has been explored. Hynes, Shenton, and Badyal (1996) compared pulsed and continuous wave plasma polymerization of this compound. They found greater retention of the chemical structure associated with the precursor molecule in pulsed plasma polymerization, indicating potential applications in materials science and engineering (Hynes, Shenton, & Badyal, 1996).

• Solvent Interactions in Fluorous Systems :

  • Gerig (2005) studied the interactions of solvents with fluorous compounds, including this compound, in biphasic systems. The research demonstrated how solvent components interact with solutes in a perfluorocarbon-rich phase, which has implications for understanding solvation dynamics in fluorous media (Gerig, 2005).

• Geosequestration Monitoring :

  • Perfluorocarbon compounds like this compound have been used to monitor the movement of supercritical carbon dioxide in geosequestration. Rauh et al. (2014) developed a mid-infrared sensor for detecting these compounds in aquatic systems, contributing to environmental monitoring and verification techniques in carbon capture and storage applications (Rauh, Schwenk, Pejcic, Myers, Ho, Stalker, & Mizaikoff, 2014).

Safety and Hazards

Perfluorocyclohexane is classified as an irritant. It can cause skin and eye irritation, and may cause respiratory irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

Perfluorocyclohexane, also known as Dodecafluorocyclohexane, is a chemical that belongs to the class of fluorocarbons Fluorocarbons and their derivatives are known to be useful as fluoropolymers, refrigerants, solvents, and anesthetics .

Mode of Action

It is chemically inert and thermally stable

Pharmacokinetics

Its high vapor pressure indicates that it may readily sublime at room temperature, which could influence its distribution and excretion .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Its high vapor pressure suggests that it may readily sublime at room temperature, which could be influenced by environmental conditions such as temperature and pressure . Furthermore, as a fluorocarbon, it may be influenced by regulations and guidelines related to the use and disposal of such compounds .

Biochemical Analysis

Biochemical Properties

Perfluorocyclohexane plays a significant role in biochemical reactions due to its unique properties. It is chemically inert, which means it does not readily react with other substances. This inertness allows it to interact with various biomolecules without undergoing chemical changes. This compound interacts with enzymes, proteins, and other biomolecules primarily through physical interactions rather than chemical reactions. For example, it can dissolve gases, including oxygen, to a higher concentration than ordinary organic solvents . This property makes it useful in applications such as liquid ventilation, where it can enhance oxygen delivery to tissues.

Cellular Effects

This compound has been shown to influence various cellular processes. Its ability to dissolve gases and its inert nature allow it to be used in medical applications such as liquid ventilation. In this context, this compound can enhance oxygen delivery to cells, thereby improving cellular respiration and metabolism . Additionally, its interaction with cell membranes can affect cell signaling pathways and gene expression. Studies have shown that this compound can partition into the lipid bilayers of cellular membranes, potentially modulating inflammatory responses and other cellular functions .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with cellular membranes and other biomolecules. Due to its lipid solubility, this compound can partition into the lipid bilayers of cell membranes. This partitioning can influence membrane fluidity and permeability, thereby affecting the function of membrane-bound proteins and receptors . Additionally, this compound’s ability to dissolve gases can enhance oxygen delivery to tissues, which can impact cellular metabolism and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and inertness make it a reliable compound for long-term studies. Its high vapor pressure means that it can readily sublime at room temperature, which may affect its concentration in experimental setups . Long-term studies have shown that this compound can maintain its effects on cellular function over extended periods, although its concentration needs to be carefully controlled to ensure consistent results .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, it can enhance oxygen delivery and improve cellular respiration without causing significant adverse effects . At high doses, this compound can cause toxicity and adverse effects, such as irritation and inflammation . Studies have shown that there is a threshold dose beyond which the compound’s beneficial effects are outweighed by its toxic effects .

Metabolic Pathways

This compound is involved in metabolic pathways primarily through its interaction with cellular membranes and its ability to dissolve gases. It does not undergo significant metabolic changes itself due to its chemical inertness . Its presence can influence metabolic flux and metabolite levels by enhancing oxygen delivery and modulating membrane-bound enzyme activities .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed primarily through passive diffusion. Its lipid solubility allows it to readily partition into cell membranes and accumulate in lipid-rich tissues . This distribution pattern can affect its localization and accumulation within different cellular compartments, influencing its overall activity and function .

Subcellular Localization

This compound predominantly localizes to the lipid bilayers of cellular membranes due to its lipid solubility. This localization can affect its activity and function by modulating membrane fluidity and permeability . Additionally, this compound may interact with specific membrane-bound proteins and receptors, influencing their activity and downstream signaling pathways .